1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione

• CAS No.: 105706-56-7
• Molecular Formula: C23H18N2O2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-3-pyrido[1,2-b]isoindol-6-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C23H18N2O2/c1-15-9-11-16(12-10-15)25-21(26)14-19(23(25)27)22-18-7-3-2-6-17(18)20-8-4-5-13-24(20)22/h2-13,19H,14H2,1H3
• InChI Key: GVPIYBGOZONRNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)C3=C4C=CC=CC4=C5N3C=CC=C5

Description

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione is a complex organic compound with a unique structure that combines a pyrrolidine-2,5-dione core with a pyrido[2,1-a]isoindole moiety and a 4-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: Substitution reactions, such as nucleophilic or electrophilic substitution, can be used to introduce different substituents on the aromatic rings

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups .

Scientific Research Applications

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Medicine: Research is ongoing to explore its potential therapeutic properties and its role in drug discovery.

Industry: The compound’s unique structure makes it a candidate for use in materials science, particularly in the development of novel materials with specific properties

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-5-yl)pyrrolidine-2,5-dione: A similar compound with a slight variation in the position of the isoindole moiety.

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-7-yl)pyrrolidine-2,5-dione: Another variant with a different position of the isoindole moiety

Uniqueness

1-(4-Methylphenyl)-3-(pyrido[2,1-a]isoindol-6-yl)pyrrolidine-2,5-dione is unique due to its specific structural arrangement, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications, as it can exhibit different reactivity and interactions compared to its analogs .